Cas no 2731011-17-7 (3-Phenyl-1,2-thiazole-4-carbaldehyde)

• Product Name: 3-Phenyl-1,2-thiazole-4-carbaldehyde
• CAS No: 2731011-17-7
• MF: C₁₀H₇NOS
• MW: 189.233680963516
• MDL: MFCD34562814
• CID: 5464743
• PubChem ID: 54348749
• Update Time: 2023-08-29

3-Phenyl-1,2-thiazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-1,2-thiazole-4-carbaldehyde
• Z5209233753
• 3-Phenyl-1,2-thiazole-4-carbaldehyde

• MDL： MFCD34562814
• Inchi： 1S/C10H7NOS/c12-6-9-7-13-11-10(9)8-4-2-1-3-5-8/h1-7H
• InChI Key： RNJCQZKSTOBOGZ-UHFFFAOYSA-N
• SMILES： S1C=C(C=O)C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 189.02483502 g/mol
• Monoisotopic Mass: 189.02483502 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.2
• Molecular Weight: 189.24